Cas no 84313-44-0 (H-Phe-Met-D-Arg-Phe-NH2 acetate salt)

• Product name: H-Phe-Met-D-Arg-Phe-NH2 acetate salt
• CAS No: 84313-44-0
• MF: C₂₉H₄₂N₈O₄S
• MW: 598.759984493256
• CID: 707188
• PubChem ID: 4418610

H-Phe-Met-D-Arg-Phe-NH2 acetate salt Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide,L-phenylalanyl-L-methionyl-D-arginyl-
• (D-Arg3)-FMRFamide
• H-PHE-MET-D-ARG-PHE-NH2
• NSC_68615
• Fmrfamide
• N-(1-amino-1-oxo-3-phenylpropan-2-yl)-2-[[2-[(2-amino-3-phenylpropanoyl)amino]-4-methylsulanylbutanoyl]amino]-5-(diaminomethylideneamino)pentanamide
• (S)-N-((S)-1-Amino-1-oxo-3-phenylPropan-2-yl)-2-((R)-2-((S)-2-amino-3-phenylPropanamido)-4-(methylthio)butanamido)-5-guanidinopentanamide
• BDBM86147
• Phe-Met-Arg-Phe amide
• FT-0773203
• H-D-Phe-Met-Arg-Phe-NH2
• (S)-N-((R)-1-Amino-1-oxo-3-phenylPropan-2-yl)-2-((S)-2-((S)-2-amino-3-phenylPropanamido)-4-(methylthio)butanamido)-5-guanidinopentanamide
• FT-0770933
• Phe-Met-Arg-Phe amide, >=95% (HPLC)
• N-(1-amino-1-oxo-3-phenylpropan-2-yl)-2-[[2-[(2-amino-3-phenylpropanoyl)amino]-4-methylsulfanylbutanoyl]amino]-5-(diaminomethylideneamino)pentanamide
• PHENYL-METHIONINE-D-ARGININE-PHENYL AMIDE)
• CAS_68615
• FT-0770553
• Phe-Met-Arg-D-Phe amide, >=97% (HPLC)
• 84313-44-0
• CHEBI:183944
• FT-0774064
• H-Phe-Met-D-Arg-Phe-NH2 acetate salt

• Inchi： InChI=1S/C29H42N8O4S/c1-42-16-14-23(35-26(39)21(30)17-19-9-4-2-5-10-19)28(41)36-22(13-8-15-34-29(32)33)27(40)37-24(25(31)38)18-20-11-6-3-7-12-20/h2-7,9-12,21-24H,8,13-18,30H2,1H3,(H2,31,38)(H,35,39)(H,36,41)(H,37,40)(H4,32,33,34)/t21-,22+,23-,24-/m0/s1
• InChI Key： WCSPDMCSKYUFBX-KIHHCIJBSA-N
• SMILES： CSCC[C@H](NC([C@@H](N)CC1=CC=CC=C1)=O)C(N[C@@H](C(N[C@H](C(N)=O)CC2=CC=CC=C2)=O)CCCNC(N)=N)=O

Computed Properties

• Exact Mass: 598.30497302g/mol
• Monoisotopic Mass: 598.30497302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 42
• Rotatable Bond Count: 22
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 246Ų
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides